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Compound of Interest

Compound Name: C7BzO

Cat. No.: B12059252 Get Quote

In the realm of proteomics and drug development, the effective solubilization and extraction of

proteins, particularly challenging membrane proteins, is a critical first step for downstream

analysis. Zwitterionic detergents, which possess both a positive and a negative charge in their

hydrophilic head group, are often the reagents of choice for these applications due to their

ability to break protein-protein interactions without significantly altering protein structure. This

guide provides a detailed comparison of two such detergents: C7BzO and Amidosulfobetaine-

14 (ASB-14), offering researchers and scientists the data needed to select the optimal

detergent for their specific experimental needs.

Physicochemical and Performance Characteristics
A summary of the key properties and performance metrics of C7BzO and ASB-14 is presented

below. While both are effective zwitterionic detergents, their performance can be sample-

dependent.
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Property C7BzO ASB-14

Molecular Weight 399.59 g/mol [1][2][3][4] 434.68 g/mol

Type Zwitterionic[2][3] Zwitterionic

Critical Micelle Concentration

(CMC)
Not available in search results 8 mM

Aggregation Number ≤25[2][3] ≥23

Solubility

Soluble in water.[5] Effective in

sample preparation from plant

membranes.[2][3]

Soluble in water up to 50

mg/mL. Optimal solubility is

achieved in urea-thiourea

mixtures.

Protein Extraction

Performance

Has been shown to extract

about 23% more protein from

E. coli than CHAPS-based

reagents. In a study on plant

membrane proteins, C7BzO

was found to be more efficient

than ASB-14.

Reported to have better

protein solubilization properties

than CHAPS and has been

shown to solubilize previously

undetected membrane

proteins. In some cases, ASB-

14 is superior to C7BzO, for

example, for the solubilization

of the band III protein.[6] Often

used in combination with other

detergents like CHAPS for

enhanced solubilization of

brain proteins.[7][8]

Experimental Data: A Closer Look
Direct comparative studies of C7BzO and ASB-14 are limited, and detergent efficiency is often

contingent on the specific protein and sample matrix.

One study directly comparing the two detergents for the solubilization of plant membrane

proteins for two-dimensional gel electrophoresis (2D-GE) found that C7BzO was more efficient

in that specific context.[6] However, the same study noted that for the solubilization of the
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erythrocyte membrane protein, Band III, ASB-14 was superior.[6] This highlights the empirical

nature of detergent selection in proteomics.

In another study focusing on protein extraction from Chinese Hamster Ovary (CHO) cells for

2D-GE, various detergent combinations were tested. While a direct comparison with ASB-14

alone was not presented, a 2% C7BzO solution yielded the highest number of well-resolved

protein spots compared to combinations of ASB-14 and C7BzO, and the traditional detergent

CHAPS.

The combination of ASB-14 with other detergents, particularly CHAPS, has been shown to be

highly effective for the solubilization of complex samples like human brain tissue for 2D-GE

analysis.[7][8] This synergistic effect suggests that for particularly challenging samples, a

combination of detergents may be the most fruitful approach.

Experimental Workflow: Protein Extraction for 2D-
GE
The following diagram illustrates a typical workflow for protein extraction using zwitterionic

detergents for subsequent analysis by two-dimensional gel electrophoresis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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